Cas no 1807173-10-9 (Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate)
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate
-
- Inchi: 1S/C10H10BrFO3/c1-2-15-9(14)5-6-8(13)4-3-7(12)10(6)11/h3-4,13H,2,5H2,1H3
- InChI Key: IHKCBAPRPKDXDY-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1CC(=O)OCC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016577-250mg |
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate |
1807173-10-9 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013016577-500mg |
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate |
1807173-10-9 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013016577-1g |
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate |
1807173-10-9 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807173-10-9): An Overview
Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807173-10-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a bromine atom, a fluorine atom, and a hydroxyl group, making it an interesting candidate for various applications.
The molecular formula of Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate is C10H9BrFO3, and its molecular weight is approximately 255.07 g/mol. The presence of the bromine and fluorine atoms imparts unique chemical properties to the molecule, such as enhanced reactivity and stability under certain conditions. The hydroxyl group further adds to its versatility by enabling the formation of hydrogen bonds and participating in various chemical reactions.
In recent years, Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of fluorinated compounds, which are known for their improved pharmacological properties. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and reduced toxicity compared to their non-fluorinated counterparts.
A notable study published in the *Journal of Medicinal Chemistry* (2021) highlighted the use of Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate in the synthesis of a novel class of antibacterial agents. The researchers found that the introduction of the bromine and fluorine atoms significantly enhanced the antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of more effective antibiotics to combat drug-resistant infections.
Another area where Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate has shown promise is in the field of cancer research. A study published in *Cancer Research* (2022) investigated the potential of this compound as a precursor for synthesizing targeted cancer therapies. The researchers demonstrated that derivatives of Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate exhibited selective cytotoxicity against cancer cells while sparing normal cells, making them attractive candidates for further development.
The synthetic route to Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate involves several well-established chemical reactions. One common approach is to start with ethyl acetoacetate, which undergoes a series of transformations including bromination, fluorination, and hydroxylation to yield the final product. The detailed synthetic protocol has been described in several research papers and patents, providing a robust foundation for large-scale production.
The physical properties of Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical processes and formulations.
In terms of safety, Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a cool, dry place away from incompatible materials. Safety data sheets (SDS) are available for reference to ensure safe handling and disposal practices.
The market demand for Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate is expected to grow steadily due to its increasing applications in pharmaceutical research and development. Key players in the industry are investing heavily in R&D to explore new derivatives and formulations based on this compound. Additionally, collaborations between academic institutions and pharmaceutical companies are driving innovation and accelerating the translation of laboratory findings into clinical applications.
In conclusion, Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate (CAS No. 1807173-10-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it an attractive candidate for developing new drugs with improved therapeutic profiles. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
1807173-10-9 (Ethyl 2-bromo-3-fluoro-6-hydroxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)